2-(N-benzyl-4-methylphenylsulfonamido)acetic acid

• IUPAC Name: 2-[benzyl-(4-methylphenyl)sulfonylamino]acetic acid
• InChI: InChI=1S/C16H17NO4S/c1-13-7-9-15(10-8-13)22(20,21)17(12-16(18)19)11-14-5-3-2-4-6-14/h2-10H,11-12H2,1H3,(H,18,19)
• InChI Key: KVTANZMSACMJTP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)N(CC2=CC=CC=C2)CC(=O)O
• Molecular Formula: C16H17NO4S
• DSSTOX Substance ID: DTXSID10303933
• Molecular Weight: 319.4 g/mol
• CAS RN: 20158-69-4

Description

2-(N-benzyl-4-methylphenylsulfonamido)acetic acid, also known as BMSA, is a chemical compound that has gained increasing scientific interest due to its potential applications in various fields. It is used only for research and development by, or directly under the supervision of, a technically qualified individual.

Scientific Research Applications

Friedel-Crafts Acylation of Benzene Derivatives

• Application : This process is used in the synthesis of various organic compounds, including natural products, active pharmaceutical ingredients, agrochemicals, fine chemicals, and fragrances.
• Method : The reaction involves the use of various catalysts such as metal halogen acid, metal oxide, metal triflate, ionic liquids, and miscellaneous catalytic systems.
• Results : The Friedel-Crafts acylation of aromatic compounds is one of the most frequently used reactions in organic synthesis to form C-C bonds.

Catalytic Performance of Magnetic and Reusable Mesoporous Co3 (PO4)2

• Application : This material is used in the oxidation of benzyl alcohol to benzaldehyde and the esterification of acetic acid and benzyl alcohol to obtain benzyl acetate.
• Method : The synthesis utilizes hexadecyltrimethylammonium bromide as a template agent, yielding a stable porous Co3 (PO4)2 catalyst with confirmed magnetic and acid catalytic properties.
• Results : The application of an external magnetic field facilitated efficient catalyst separation and recovery, enhancing its reusability.

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• Benzylic Oxidations and Reductions
  • Application : The benzylic hydrogens of alkyl substituents on a benzene ring are activated toward free radical attack. This process is used in the synthesis of various organic compounds.
  • Method : The reaction involves SN1, SN2 and E1 reactions of benzylic halides, showing enhanced reactivity due to the adjacent aromatic ring.
  • Results : The susceptibility of alkyl side-chains to oxidative degradation is supported by the enhanced reactivity of benzylic halides.

Fuzzy Identification of Reactive Distillation for Acetic Acid Recovery

• Application : This process is used for the treatment of wastewater containing 30% g/g of acetic acid using a fuzzy model technique based on autoregressive with exogenous inputs (ARX) models.
• Results : The model was aimed at obtaining a simplified model which should have essential dynamic behavior of the process suitable for applications such as control design and dynamic optimization.

Decarboxylative Hydroxylation of Benzoic Acids

• Application : This process is used to synthesize phenols from benzoic acids at 358°C via photoinduced ligand-to-metal charge transfer (LMCT)-enabled radical decarboxylative carbometalation.
• Method : The phenol synthesis is enabled by a radical decarboxylation through ligand to metal charge transfer (LMCT) in copper carboxylates, which produces aryl radicals for subsequent capture by copper followed by C-O reductive elimination from arylcopper(III).
• Results : The method overcomes the challenges associated with conventional decarboxylation of benzoic acids, enables a hitherto unknown transformation, and can be applied for the late-stage functionalization.

Safety And Hazards

2-(N-benzyl-4-methylphenylsulfonamido)acetic acid is classified as a skin irritant (Category 2), eye irritant (Category 2A), and may cause respiratory irritation (Specific target organ toxicity - single exposure, Category 3). Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray, washing skin thoroughly after handling, using only outdoors or in a well-ventilated area, and wearing protective gloves/clothing/eye protection/face protection.